ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate

• IUPAC Name: ethyl 2-[[(E)-3-(4-ethoxyphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C20H21NO4/c1-3-24-16-12-9-15(10-13-16)11-14-19(22)21-18-8-6-5-7-17(18)20(23)25-4-2/h5-14H,3-4H2,1-2H3,(H,21,22)/b14-11+
• InChI Key: VSWGRSNHZNXJEA-SDNWHVSQSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)NC2=CC=CC=C2C(=O)OCC
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC=C2C(=O)OCC
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

Ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate, also known as EAE, is a chemical compound that has been widely used in scientific research. EAE is a derivative of benzoic acid and has been found to have various applications in the field of medicine and biochemistry.

Mechanism of Action

The mechanism of action of ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate is not fully understood. However, it has been suggested that ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may help to protect cells from oxidative stress and inflammation. ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate has also been found to have neuroprotective effects, which may help to prevent or slow the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate in lab experiments is its unique properties, which make it a valuable tool for studying various biological processes. However, there are also some limitations to using ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate in lab experiments. For example, ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate may be toxic to certain cell types, and its effects may be influenced by various factors, such as pH and temperature.

Future Directions

There are many potential future directions for research on ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate. One area of research could be the development of novel drugs based on the structure of ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate. Another area of research could be the investigation of the mechanism of action of ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate, which could help to identify new targets for drug development. Additionally, further studies could be conducted to investigate the potential applications of ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate in the treatment of various diseases, such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate is a chemical compound that has been widely used in scientific research. It has various applications in the field of medicine and biochemistry and has been found to have unique properties that make it a valuable tool for studying various biological processes. While there are some limitations to using ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate in lab experiments, its potential applications and future directions for research make it an exciting area of study.

Synthesis Methods

The synthesis of ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate involves the condensation reaction between ethyl 2-aminobenzoate and 4-ethoxyphenylacrylic acid. The reaction is carried out in the presence of a suitable catalyst and solvent. The resulting product is purified through recrystallization to obtain pure ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate.

Scientific Research Applications

Ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate has been used in various scientific research studies due to its unique properties. It has been found to have potential applications in the field of cancer research, as it has been shown to inhibit the growth of cancer cells. ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate has also been used in the development of novel drugs for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.